Cas no 171268-81-8 (1-(Thiophen-2-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(Thiophen-2-yl)ethan-1-amine hydrochloride
• CAS No: 171268-81-8
• MF: C₆H₁₀ClNS
• MW: 163.668299198151
• MDL: MFCD03306021
• CID: 2846628
• PubChem ID: 458573
• Update Time: 2025-05-28

1-(Thiophen-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(THIOPHEN-2-YL)ETHANAMINE HCL
• 1-(thiophen-2-yl)ethan-1-amine hydrochloride
• 1-(Thiophen-2-yl)ethanamine hydrochloride
• NE12430
• 1-thiophen-2-ylethanamine;hydrochloride
• alpha-Methyl-2-thenylamine, hydrochloride
• 1-(2-Thienyl)-1-ethanamine hydrochloride
• VU0510706-1
• F50504
• (S)-1-(Thiophen-2-yl)ethan-1-amine hydrochloride
• CS-0158749
• SCHEMBL7780433
• (R)-1-(THIOPHEN-2-YL)ETHAN-1-AMINE HYDROCHLORIDE
• 1-(2-thienyl)ethanamine
• AS-48522
• SY152037
• 1-(2-Thienyl)ethanamine Hydrochloride
• 1-(Thiophen-2-yl)ethanaminehydrochloride
• 171268-81-8
• EN300-140408
• MFCD03306021
• SB74515
• F3145-1890
• AKOS023092595
• AKOS000504164
• 831-451-9
• WGA26881
• CQD24601
• 1-(Thiophen-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD03306021
• Inchi： 1S/C6H9NS.ClH/c1-5(7)6-3-2-4-8-6;/h2-5H,7H2,1H3;1H
• InChI Key： CMCVTULVSCSWOB-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(C)N

Computed Properties

• Exact Mass: 163.0222482 g/mol
• Monoisotopic Mass: 163.0222482 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3
• Molecular Weight: 163.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Thiophen-2-yl)ethan-1-amine hydrochloride

Research Brief on 1-(Thiophen-2-yl)ethan-1-amine hydrochloride (CAS: 171268-81-8): Recent Advances and Applications

1-(Thiophen-2-yl)ethan-1-amine hydrochloride (CAS: 171268-81-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene moiety and amine hydrochloride functional group, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

Recent research has focused on the synthesis and optimization of 1-(Thiophen-2-yl)ethan-1-amine hydrochloride to improve its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes catalytic hydrogenation under mild conditions, achieving a yield of over 85% with high enantiomeric purity. This advancement is critical for scaling up production and ensuring the compound's suitability for preclinical studies.

In addition to its synthetic applications, 1-(Thiophen-2-yl)ethan-1-amine hydrochloride has shown promising pharmacological properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity as a modulator of the serotonin receptor (5-HT2A), suggesting potential therapeutic applications in mood disorders and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier further enhances its candidacy for central nervous system (CNS) drug development.

Another area of exploration is the compound's role in the development of novel antimicrobial agents. Research conducted at the University of Cambridge (2023) demonstrated that derivatives of 1-(Thiophen-2-yl)ethan-1-amine hydrochloride exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's mechanism of action, which involves disruption of bacterial cell membrane integrity, offering a new avenue for combating antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 1-(Thiophen-2-yl)ethan-1-amine hydrochloride. Issues such as metabolic stability and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic profiles to enhance its therapeutic index.

In conclusion, 1-(Thiophen-2-yl)ethan-1-amine hydrochloride (CAS: 171268-81-8) represents a versatile and promising scaffold in pharmaceutical research. Its applications span from CNS disorders to antimicrobial therapy, driven by recent advancements in synthesis and biological evaluation. Future studies will likely focus on refining its properties and exploring its potential in combination therapies, paving the way for its eventual clinical application.